Cas no 2171821-49-9 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}-5-methylhexanoic acid)

4-{2-[2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido]ethyl}-5-methylhexanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a sterically hindered 2-methylpropanamido group and a hydrophobic 5-methylhexanoic acid moiety, which contribute to controlled coupling efficiency and enhanced solubility in organic solvents. The Fmoc protecting group enables orthogonal deprotection under mild basic conditions, making it suitable for solid-phase peptide synthesis (SPPS). The branched alkyl chain provides conformational flexibility while maintaining steric control, facilitating the incorporation of non-natural amino acids into complex peptide sequences. This compound is particularly valuable for introducing lipophilic modifications in peptide backbones while maintaining compatibility with standard Fmoc-based synthetic protocols.
4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}-5-methylhexanoic acid structure
2171821-49-9 structure
Product Name:4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}-5-methylhexanoic acid
CAS No:2171821-49-9
MF:C28H36N2O5
MW:480.595848083496
CID:6383757
PubChem ID:165501735
Update Time:2025-10-31

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}-5-methylhexanoic acid
    • EN300-1481333
    • 2171821-49-9
    • 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]ethyl}-5-methylhexanoic acid
    • Inchi: 1S/C28H36N2O5/c1-18(2)19(13-14-25(31)32)15-16-29-26(33)28(3,4)30-27(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,13-17H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)
    • InChI Key: AOGDJFPGFRFXQZ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)(C)C(NCCC(CCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 480.26242225g/mol
  • Monoisotopic Mass: 480.26242225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 105Ų

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}-5-methylhexanoic acid Pricemore >>

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Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}-5-methylhexanoic acid

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}-5-methylhexanoic acid (CAS No. 2171821-49-9)

The compound 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}-5-methylhexanoic acid (CAS No. 2171821-49-9) is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound, often referred to as Fmoc-amino acid derivative, belongs to the class of amino acid derivatives modified with a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is widely used in peptide synthesis as a protecting group for amino acids, ensuring precise control over the synthesis process.

The molecular structure of this compound is characterized by its long carbon chain and the presence of multiple functional groups, including an Fmoc group, an amide bond, and a methyl substituent. The Fmoc group, represented as (9H-fluoren-9-yl)methoxycarbonyl, plays a crucial role in protecting the amino group during peptide synthesis. This protection ensures that the amino acid can be incorporated into larger peptide chains without unwanted side reactions.

Recent studies have highlighted the importance of Fmoc-amino acid derivatives in the development of novel therapeutic agents. For instance, researchers have explored the use of these derivatives in the synthesis of bioactive peptides with potential applications in drug delivery systems and enzyme inhibition. The ability to precisely control the synthesis process using Fmoc protection has led to significant advancements in peptide chemistry.

In addition to its role in peptide synthesis, this compound has shown promise in other areas of organic chemistry. Its unique structure makes it an ideal candidate for studying stereochemical outcomes in organic reactions. Furthermore, the presence of multiple functional groups allows for versatile modifications, enabling researchers to tailor the molecule for specific applications.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic acyl substitution and coupling reactions. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has improved the efficiency and scalability of its production. These advancements have made it possible to produce high-quality samples for both academic research and industrial applications.

From a biological standpoint, this compound has been subjected to extensive testing to evaluate its bioactivity and toxicity profiles. Initial studies suggest that it exhibits low toxicity in vitro, making it a safe candidate for further exploration in pharmacological studies. However, additional research is required to fully understand its interaction with biological systems and its potential therapeutic effects.

In conclusion, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}-5-methylhexanoic acid (CAS No. 2171821-49-9) is a versatile compound with wide-ranging applications in chemistry and biology. Its unique structure, combined with advancements in synthetic methods and biological testing, positions it as a valuable tool for researchers in various fields. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents and advanced materials.

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